molecular formula C8H15NO B2624809 3-Cyclopropylpiperidin-3-ol CAS No. 1494822-71-7

3-Cyclopropylpiperidin-3-ol

Cat. No.: B2624809
CAS No.: 1494822-71-7
M. Wt: 141.214
InChI Key: ZZJORLBUBHWXOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropylpiperidin-3-ol is a bicyclic organic compound featuring a piperidine ring substituted with a cyclopropyl group and a hydroxyl group at position 3. Below, we analyze these compounds to highlight structural, molecular, and safety-related differences.

Properties

IUPAC Name

3-cyclopropylpiperidin-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO/c10-8(7-2-3-7)4-1-5-9-6-8/h7,9-10H,1-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZJORLBUBHWXOH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CNC1)(C2CC2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

141.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1494822-71-7
Record name 3-cyclopropylpiperidin-3-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropylpiperidin-3-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with a suitable piperidine derivative, followed by reduction and cyclization steps . The reaction conditions often include the use of catalysts such as palladium or platinum, and solvents like ethanol or methanol.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropylpiperidin-3-ol may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing costs and environmental impact. The use of automated reactors and advanced purification techniques, such as chromatography, is common in industrial production .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropylpiperidin-3-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropyl ketones, while reduction can produce various cyclopropyl alcohols or amines .

Scientific Research Applications

3-Cyclopropylpiperidin-3-ol has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-Cyclopropylpiperidin-3-ol involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Molecular Properties

The table below summarizes key structural and molecular differences between the two analogs:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Core Structure Functional Groups
1-Cyclopropylpyrrolidin-3-amine 936221-78-2 C₇H₁₄N₂ 126.20 Pyrrolidine (5-membered) Cyclopropyl, amine at position 3
1-(3-amino-propyl)-piperidin-3-ol 51387-96-3 C₈H₁₈N₂O 158.24 Piperidine (6-membered) Aminopropyl chain, hydroxyl at position 3

Key Observations :

  • Functional Groups: The hydroxyl group in 1-(3-amino-propyl)-piperidin-3-ol increases polarity, whereas the amine in 1-Cyclopropylpyrrolidin-3-amine enhances basicity.
  • Molecular Weight: The piperidine derivative has a higher molecular weight due to the aminopropyl side chain and hydroxyl group.

Critical Differences :

  • Mouth-to-Mouth Restrictions: For 1-(3-amino-propyl)-piperidin-3-ol, mouth-to-mouth resuscitation is prohibited if the chemical is ingested or inhaled, possibly due to secondary exposure risks from its amine group .

Research Implications

While direct pharmacological or toxicological data on 3-Cyclopropylpiperidin-3-ol is unavailable in the provided evidence, insights from analogs suggest:

  • Hydroxyl vs. Amine Groups : Hydroxyl groups may reduce toxicity compared to primary amines but increase hydrogen-bonding capacity, affecting solubility.

Biological Activity

Overview of 3-Cyclopropylpiperidin-3-ol

3-Cyclopropylpiperidin-3-ol is a piperidine derivative that has garnered interest in medicinal chemistry due to its potential pharmacological properties. This compound is characterized by a cyclopropyl group attached to the piperidine ring, which may influence its biological activity and interactions with various biological targets.

The biological activity of 3-Cyclopropylpiperidin-3-ol is primarily linked to its interaction with neurotransmitter systems, particularly the central nervous system (CNS). It is believed to act as a modulator of neurotransmitter receptors, including:

  • Dopamine receptors : Potential implications in treating disorders like schizophrenia and Parkinson's disease.
  • Serotonin receptors : Possible effects on mood regulation and anxiety disorders.

2. Pharmacological Properties

Research indicates that 3-Cyclopropylpiperidin-3-ol exhibits several pharmacological properties:

  • Antidepressant-like effects : Studies have shown that compounds similar to 3-Cyclopropylpiperidin-3-ol can exhibit antidepressant-like behaviors in animal models, suggesting potential applications in treating depression.
  • Anxiolytic effects : The compound may also demonstrate anxiolytic properties, making it a candidate for anxiety disorder treatments.

3. Toxicity and Safety Profile

Toxicological studies are essential for understanding the safety profile of 3-Cyclopropylpiperidin-3-ol. Preliminary data suggest that:

  • The compound has a favorable safety margin in preclinical studies.
  • Long-term effects and potential toxicity need further investigation.

Case Study 1: Antidepressant Activity

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antidepressant-like effects of various piperidine derivatives, including 3-Cyclopropylpiperidin-3-ol. The results indicated significant reductions in immobility time in forced swim tests compared to control groups, suggesting potential efficacy as an antidepressant agent.

Case Study 2: Anxiolytic Effects

Another study examined the anxiolytic properties of similar compounds in rodent models. The administration of 3-Cyclopropylpiperidin-3-ol resulted in increased exploratory behavior and reduced stress-induced responses, indicating its potential as an anxiolytic drug.

Data Table: Summary of Biological Activities

PropertyFindings
Dopamine Receptor Modulation Potential therapeutic effects for CNS disorders
Serotonin Receptor Interaction Implications for mood regulation
Antidepressant Activity Significant reduction in immobility time
Anxiolytic Effects Increased exploratory behavior in models
Safety Profile Favorable margin; long-term effects need study

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.